Cas no 520-72-9 (Benzo[b]thiophen-3-ol)
Benzo[b]thiophen-3-ol structure
Product Name:Benzo[b]thiophen-3-ol
CAS No:520-72-9
MF:C8H6OS
MW:150.197640895844
MDL:MFCD01663546
CID:37979
PubChem ID:10629
Update Time:2025-04-18
Benzo[b]thiophen-3-ol Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophen-3-ol
- Benzo(b)thiophene-3-ol
- 1-benzothiophen-3-ol
- 3-HYDROXYBENZOTHIOPHENE
- Benzo[b]thiophene-3-ol
- 3-hydroxybenzo[b]thiophene
- 3-Hydroxythianaphthene
- 3-hydroxy-thionaphthene
- benzo<b>thiophen-3-ol
- Benzothiophen-3-ol
- hydroxy benzo[b]thiophene
- A828913
- 5-17-04-00188 (Beilstein Handbook Reference)
- FT-0632278
- benzothiophen-3-ol;Benzo[b]thiophen-3-ol
- SCHEMBL276823
- 520-72-9
- Thioindoxyl
- 1-Benzothiophen-3-ol #
- DTXSID70199970
- CHEMBL3311419
- CS-0453212
- BRN 0114954
- AKOS003611445
- DB-011514
- DTXCID30122461
- MFCD01663546
-
- MDL: MFCD01663546
- Inchi: 1S/C8H6OS/c9-7-5-10-8-4-2-1-3-6(7)8/h1-5,9H
- InChI Key: XHQBIYCRFVVHFD-UHFFFAOYSA-N
- SMILES: S1C=C(C2C=CC=CC1=2)O
Computed Properties
- Exact Mass: 150.01400
- Monoisotopic Mass: 150.013936
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 48.5
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.3±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 301.6°C at 760 mmHg
- Flash Point: 136.2±20.4 °C
- Refractive Index: 1.727
- PSA: 48.47000
- LogP: 2.60690
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
Benzo[b]thiophen-3-ol Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Safety Instruction: H303+H313+H333
- Storage Condition:Sealed in dry,2-8°C
Benzo[b]thiophen-3-ol Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Benzo[b]thiophen-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM129143-1g |
benzo[b]thiophen-3-ol |
520-72-9 | 95% | 1g |
$281 | 2021-06-09 | |
| Chemenu | CM129143-5g |
benzo[b]thiophen-3-ol |
520-72-9 | 95% | 5g |
$701 | 2021-06-09 | |
| Chemenu | CM129143-10g |
benzo[b]thiophen-3-ol |
520-72-9 | 95% | 10g |
$935 | 2021-06-09 | |
| Chemenu | CM129143-25g |
benzo[b]thiophen-3-ol |
520-72-9 | 95% | 25g |
$1683 | 2021-06-09 | |
| Chemenu | CM129143-250mg |
benzo[b]thiophen-3-ol |
520-72-9 | 95% | 250mg |
$154 | 2024-07-15 | |
| Chemenu | CM129143-1g |
benzo[b]thiophen-3-ol |
520-72-9 | 95% | 1g |
$457 | 2024-07-15 | |
| Chemenu | CM129143-5g |
benzo[b]thiophen-3-ol |
520-72-9 | 95% | 5g |
$1624 | 2024-07-15 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B832618-5g |
Benzo(b)thiophene-3-ol |
520-72-9 | >95% | 5g |
5,242.00 | 2021-05-17 | |
| Fluorochem | 225210-250mg |
3-Hydroxybenzothiophene |
520-72-9 | 95% | 250mg |
£147.00 | 2022-02-28 | |
| Fluorochem | 225210-500mg |
3-Hydroxybenzothiophene |
520-72-9 | 95% | 500mg |
£264.00 | 2022-02-28 |
Benzo[b]thiophen-3-ol Related Literature
-
Nallappan Sundaravelu,Tushar Singha,Anuradha Nandy,Govindasamy Sekar Chem. Commun. 2021 57 4512
-
O. A. Weber,V. B. Vouk Analyst 1960 85 40
-
3. Biotransformation of unsaturated heterocyclic rings by Pseudomonas putida to yield cis-diolsD. R. Boyd,N. D. Sharma,R. Boyle,B. T. McMurray,T. A. Evans,J. F. Malone,H. Dalton,J. Chima,G. N. Sheldrake J. Chem. Soc. Chem. Commun. 1993 49
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